N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-3-ylpentyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H18F3NO2S/c18-17(19,20)15-3-1-2-13(10-15)16(23)21-7-4-12(5-8-22)14-6-9-24-11-14/h1-3,6,9-12,22H,4-5,7-8H2,(H,21,23)
• InChI Key: FIBCCIJTKJULQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NCCC(CCO)C2=CSC=C2
• Molecular Formula: C17H18F3NO2S
• Molecular Weight: 357.4 g/mol

Description

“N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-3-(trifluoromethyl)benzamide” is a complex organic compound. It contains a benzamide group, a thiophene ring, and a hydroxy group, which suggests that it might have interesting chemical properties and potential applications.

Synthesis Analysis

Thiophene derivatives, such as the one in this compound, have been the subject of much research due to their potential biological activity. Various methods for synthesizing thiophene derivatives have been developed, including the Gewald reaction, the Paal–Knorr reaction, the Fiesselmann synthesis, and the Hinsberg synthesis.

Scientific Research Applications

Neuropharmacology and Neuroprotection

• AKOS032456547 has shown promise in neuropharmacological studies. Researchers have explored its effects on neurotransmitter systems, neuronal signaling, and neuroinflammation. .

Anti-Inflammatory Properties

• The compound exhibits anti-inflammatory activity, which could be relevant in conditions such as arthritis, inflammatory bowel disease, or autoimmune disorders. .

Cancer Research

• Preliminary studies suggest that AKOS032456547 may interfere with cancer cell growth and survival pathways. Researchers have investigated its effects on specific cancer types, including breast, lung, and colon cancer. .

Metabolic Disorders

• AKOS032456547’s trifluoromethyl group may influence metabolic pathways. Researchers have explored its impact on lipid metabolism, glucose regulation, and obesity-related factors. .

Cardiovascular Health

• Some studies indicate that AKOS032456547 could have cardiovascular benefits. It may affect blood pressure, vascular function, or lipid profiles. .

Drug Development and Optimization

• Researchers have synthesized derivatives of AKOS032456547 to enhance its properties, such as solubility, bioavailability, and target specificity. .

Future Directions

Thiophene derivatives are a promising area of research in medicinal chemistry due to their wide range of biological effects. Future research might focus on synthesizing new thiophene derivatives and studying their properties and potential applications.